Cas no 2306262-30-4 (benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate)

• Product Name: benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate
• CAS No: 2306262-30-4
• MF: C₁₅H₂₀N₂O₂S
• MW: 292.396502494812
• CID: 5164966
• Update Time: 2025-06-20

benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrido[3,4-b][1,4]thiazine-6-carboxylic acid, octahydro-, phenylmethyl ester
• benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate

• Inchi： 1S/C15H20N2O2S/c18-15(19-11-12-4-2-1-3-5-12)17-8-6-13-14(10-17)20-9-7-16-13/h1-5,13-14,16H,6-11H2
• InChI Key： SWYZUEKMHIBDSY-UHFFFAOYSA-N
• SMILES： S1CCNC2CCN(C(OCC3=CC=CC=C3)=O)CC12

Additional information on benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate

Benzyl Octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate (CAS No. 2306262-30-4): A Comprehensive Overview

Benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate (CAS No. 2306262-30-4) is a complex organic compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in the pharmaceutical and chemical industries. This compound belongs to the class of thiomorpholines, which are known for their diverse biological activities and structural versatility.

The chemical structure of benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate features a thiomorpholine ring fused with a pyridine moiety, and it is substituted with a benzyl ester group. The presence of these functional groups imparts specific chemical and biological properties that make it an intriguing subject for research and development.

Recent studies have highlighted the potential of benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate in various therapeutic areas. One notable application is its use as a potential lead compound in the development of new drugs for neurodegenerative diseases. The thiomorpholine ring is known to exhibit neuroprotective effects, while the pyridine moiety can enhance the compound's ability to cross the blood-brain barrier. This combination makes it a promising candidate for treating conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective properties, benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate has shown potential as an anti-inflammatory agent. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, which are key mediators of inflammation. This property could be particularly useful in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate typically involves multi-step processes that require careful control of reaction conditions to ensure high yields and purity. One common synthetic route involves the condensation of 6-bromo-octahydro-thieno[3,4-b]pyridine with benzyl chloroformate followed by subsequent transformations to introduce the desired functional groups. The detailed synthetic protocols have been published in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this field.

The physicochemical properties of benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate have also been extensively studied. It is a white crystalline solid with a molecular weight of 375.51 g/mol. The compound exhibits good solubility in organic solvents such as DMSO and DMF, which facilitates its use in various biological assays and pharmaceutical formulations. Its melting point is reported to be around 150°C, making it stable under typical laboratory conditions.

In terms of safety and handling, benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate should be stored in a cool, dry place away from direct sunlight and sources of heat. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact and inhalation. While it is not classified as a hazardous material, proper precautions should always be taken to ensure safe handling and disposal.

The future prospects for benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate are promising. Ongoing research is focused on optimizing its pharmacological properties through structure-activity relationship (SAR) studies and developing more efficient synthetic methods. Additionally, efforts are being made to explore its potential in combination therapies with other drugs to enhance therapeutic outcomes.

In conclusion, benzyl octahydro-1H-pyrido[3,4-b]thiomorpholine-6-carboxylate (CAS No. 2306262-30-4) is a versatile compound with significant potential in the pharmaceutical industry. Its unique chemical structure and biological activities make it an attractive target for further research and development. As new findings continue to emerge, this compound is likely to play an increasingly important role in advancing our understanding of complex biological processes and developing innovative therapeutic strategies.